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Compound of Interest

Compound Name: SBC-110736

Cat. No.: B610721

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the recommended storage
conditions and a generalized protocol for assessing the stability of SBC-110736, a small
molecule inhibitor of proprotein convertase subtilisin/kexin type 9 (PCSK9).

Introduction

SBC-110736 is a research compound that has gained interest for its role in regulating low-
density lipoprotein (LDL) cholesterol levels.[1] As with any bioactive small molecule,
understanding its stability profile is critical for ensuring the accuracy and reproducibility of
experimental results, as well as for defining appropriate storage and handling procedures.
These notes are intended to guide researchers in maintaining the integrity of SBC-110736 and
in setting up stability studies.

Physicochemical Properties

Property Value Reference
Molecular Formula C26H27N302 [1112][3]
Molecular Weight 413.51 g/mol [21[31[4]
Appearance White to off-white solid [3]

CAS Number 1629166-02-4 [3]
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Recommended Storage Conditions

Proper storage is essential to prevent the degradation of SBC-110736. The following conditions
are recommended based on information from various suppliers. For critical applications, it is
advised to perform in-house stability assessments.

Solid Form (Powder)

Temperature Duration Citations
-20°C 3 years [3114]

4°C 2 years [31[4]
0-4°C Short term (days to weeks) [1]

-20°C Long term (months) [1]

In Solvent (Stock Solutions)

It is recommended to prepare fresh solutions for use. If storage of stock solutions is necessary,
the following conditions are suggested. Aliquoting the stock solution is highly recommended to
avoid repeated freeze-thaw cycles.

Temperature Duration Citations
-80°C 2 years [3]
-20°C 1 year [3]

Note: Conflicting data exists for solvent stability, with some sources suggesting shorter
durations of 6 months at -80°C and 1 month at -20°C.[4] Users should validate storage

conditions for their specific solvent and concentration.

Shipping: SBC-110736 is typically shipped at ambient temperature as a non-hazardous
chemical.[1][3]

General Stability Profile and Incompatibilities
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SBC-110736 is stable under the recommended storage conditions.[5] However, to prevent
chemical degradation, the following incompatibilities should be noted:

Strong oxidizing agents[5]

Strong acids[6]

Magnesium|[6]

Metals[6]

Experimental Protocol: Forced Degradation Study
for SBC-110736

The following is a generalized protocol for a forced degradation (stress testing) study to
determine the intrinsic stability of SBC-110736. This type of study is crucial for developing
stability-indicating analytical methods.

Objective: To identify potential degradation pathways and products of SBC-110736 under
various stress conditions.

Materials:

SBC-110736 (solid powder)

e High-purity solvents (e.g., DMSO, acetonitrile, methanol)

 Hydrochloric acid (HCI)

e Sodium hydroxide (NaOH)

o Hydrogen peroxide (H202)

e Calibrated oven

» Photostability chamber

¢ High-Performance Liquid Chromatography (HPLC) system with a UV or DAD detector
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o LC-MS system for peak identification (optional)
Protocol:

o Preparation of Stock Solution: Prepare a stock solution of SBC-110736 in a suitable solvent
(e.g., DMSO) at a known concentration (e.g., 1 mg/mL).

e Stress Conditions:

o Acid Hydrolysis: Mix the stock solution with 0.1 M HCI and incubate at 60°C for 24-48
hours.

o Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at 60°C for 24-48
hours.

o Oxidative Degradation: Mix the stock solution with 3% H202 and keep at room
temperature for 24-48 hours.

o Thermal Degradation: Store the solid powder in an oven at a controlled temperature (e.qg.,
80°C) for a specified period.

o Photostability: Expose the solid powder and the stock solution to light in a photostability
chamber according to ICH Q1B guidelines.

o Control Samples: Maintain an unstressed sample of the stock solution and solid powder at
the recommended storage conditions (-20°C) in the dark.

o Sample Analysis:

[e]

At specified time points, withdraw aliquots from each stress condition.

o

Neutralize the acidic and basic samples before analysis.

[¢]

Dilute all samples to an appropriate concentration for HPLC analysis.

Analyze the samples using a suitable stability-indicating HPLC method. The method

[¢]

should be capable of separating the intact SBC-110736 from any degradation products.
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o Monitor for the appearance of new peaks and the decrease in the peak area of the parent
compound.

o Data Analysis:
o Calculate the percentage of degradation of SBC-110736 in each condition.

o Characterize the degradation products using LC-MS if necessary to elucidate the
degradation pathway.

Visualizations
Experimental Workflow for Forced Degradation Study
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Caption: Workflow for a forced degradation study of SBC-110736.
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Signaling Pathway Inhibition

Caption: Mechanism of action of SBC-110736 in inhibiting PCSK9-mediated LDLR
degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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